Cas no 1806883-95-3 (2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
• CAS No: 1806883-95-3
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898039
• Update Time: 2025-10-30

2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-6(3-9)12-5(8(10)11)2-7(4)13(14)15/h2,8H,3H2,1H3
• InChI Key： ISHPATCEEZDPHS-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C=C(C(F)F)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine

Research Brief on 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS: 1806883-95-3)

2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS: 1806883-95-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the role of this compound in the synthesis of novel heterocyclic scaffolds, which are pivotal in medicinal chemistry. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds. These attributes make 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine a valuable building block in the design of next-generation pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent and selective kinase inhibitors. The researchers utilized 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine as a key intermediate to develop a series of compounds targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study reported significant improvements in both potency and selectivity compared to previous generations of inhibitors, underscoring the compound's potential in therapeutic applications.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of agrochemical research. A recent patent application (WO2023051234) disclosed its use in the synthesis of novel pesticides with enhanced efficacy and reduced environmental impact. The difluoromethyl group, in particular, was found to improve the compounds' resistance to metabolic degradation, thereby extending their activity in field conditions.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine. Recent advancements in flow chemistry and continuous manufacturing techniques have shown potential in addressing these issues, offering more efficient and scalable production methods. A 2024 study in Organic Process Research & Development highlighted the successful application of these techniques, achieving higher yields and purity levels compared to traditional batch processes.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS: 1806883-95-3) represents a critical intermediate in both pharmaceutical and agrochemical research. Its unique structural features enable the development of novel compounds with improved biological activity and metabolic stability. Ongoing research continues to explore its full potential, with promising results in kinase inhibitor development and beyond. Future studies are expected to further elucidate its applications and optimize synthetic methodologies to meet the growing demand for this versatile compound.